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Compound of Interest

Methyl 2-chloro-2-(2,3-
Compound Name:
dichlorophenyl)acetate

CAS No.: 1249312-21-7

Cat. No.: B1527470

Get Quote

\ J

Focus: Methyl Chloroacetate (MCA) and Ethyl Chloroacetate (ECA)

Executive Summary

Chlorinated esters, specifically Methyl Chloroacetate (MCA) and Ethyl Chloroacetate (ECA),
are versatile alkylating agents extensively used in the synthesis of pharmaceuticals (e.g.,
vitamins, NSAIDs) and agrochemicals. While indispensable as building blocks, their utility is
matched by significant hazards: they are potent lachrymators, skin absorbable toxins, and
alkylating agents capable of causing severe systemic toxicity.

This guide provides a technical framework for the safe handling of these compounds, moving
beyond generic safety data to address the specific mechanistic hazards and engineering
controls required for drug development environments.

Chemical Identity & Critical Physical Properties

Understanding the physical behavior of these esters is the first line of defense. Unlike many
organic solvents that float, chlorinated esters are dense and will sink in water, complicating spill
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cleanup in agueous environments.

Table 1: Comparative Properties of Key Chlorinated
Esters
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Methyl Ethyl _
Operational
Property Chloroacetate Chloroacetate .
Implication
(MCA) (ECA)
Verification required
CAS Number 96-34-4 105-39-5 for
purchasing/inventory.
. Calculation of
Molecular Weight 108.52 g/mol 122.55 g/mol o
stoichiometry.
High boiling points
suggest low volatility
relative to ether, but
Boiling Point 130 °C 143 °C

sufficient for
hazardous vapor

accumulation.

Flash Point (CC)

57 °C (135 °F)

54 °C (129 °F)

Combustible.
Requires ground/bond
during transfer. Near-
ambient flash points in

hot climates.

Density

1.23 g/cm3

1.15 g/cm3

"Sinker." Spills in
water sinks to the
bottom; surface
skimming is

ineffective.

Vapor Pressure

~6.5 mmHg @ 20°C

~3.5 mmHg @ 20°C

Sufficient to generate
lachrymatory
concentrations (tear
gas effect) at room

temp.

Solubility

Immiscible in water

Immiscible in water

Wash-down requires

soap/surfactant or

(slow hydrolysis) (slow hydrolysis) organic solvent; water
alone is ineffective.
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Toxicological Mechanism: The "Why" Behind the
Hazard

To handle these compounds safely, researchers must understand how they damage biological
systems. The toxicity is not merely acidic irritation; it is a specific biochemical attack on cellular
metabolism.

Mechanism of Action: Alkylation and Thiol Depletion

Unlike fluoroacetate, which inhibits aconitase (the "lethal synthesis"), chloroacetate esters act
primarily as alkylating agents.

» Direct Alkylation: The alpha-carbon (adjacent to the chlorine) is electrophilic. It undergoes
S_N2 reactions with biological nucleophiles.

o Target: The primary targets are Sulfhydryl (-SH) groups (thiols) found in:

o Glutathione (GSH): The cell's master antioxidant. Depletion leads to massive oxidative
stress.

o Enzymes: Critical metabolic enzymes like Pyruvate Dehydrogenase (PDH) and GAPDH
rely on active-site thiols. Alkylation irreversibly inhibits them, halting cellular respiration
(glycolysis and TCA cycle entry).

Metabolic Fate

Upon entry (inhalation or skin absorption), the ester is rapidly hydrolyzed by non-specific
esterases in the blood and liver into Chloroacetic Acid (CAA) and the corresponding alcohol
(Methanol/Ethanol). The CAA then drives the systemic toxicity.

Diagram 1: Toxicological Pathway of Chlorinated Esters
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Caption: The metabolic activation of chlorinated esters involves rapid hydrolysis to chloroacetic
acid, which subsequently alkylates critical cellular thiols, leading to metabolic collapse.

Engineering Controls & Personal Protective
Equipment (PPE)

Trustworthiness Principle: Standard laboratory PPE is often insufficient for chlorinated esters
due to their high permeation rates through standard nitrile gloves.

Glove Selection Protocol

CRITICAL WARNING: Do NOT rely on standard disposable nitrile gloves (4-6 mil) for
immersion protection. Chlorinated esters can permeate thin nitrile in <15 minutes.
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Glove Material Rating Breakthrough Time Recommendation

Primary Choice for
Butyl Rubber Excellent > 480 mins spill cleanup or direct

handling.

) ) ) Best for under-gloving
Silver Shield / 4H Excellent > 480 mins o i
in critical operations.

] ) Acceptable
Viton Good > 240 mins ]
alternative.

Splash protection
o ) ) only. Change
Nitrile (Disposable) Poor < 10-15 mins ) )
immediately upon

contact.

Not recommended
Latex / Neoprene Poor Variable due to inconsistent

permeation data.

Engineering Controls

o Ventilation: All handling must occur within a certified chemical fume hood. The lachrymatory
threshold is extremely low; if you can smell it or feel eye irritation, containment has already
failed.

o Closed Systems: For transfers >100 mL, use cannula transfer or closed-loop pumping
systems to prevent vapor release.

e Scrubbers: Reactions generating significant HCI or ester vapors should be vented through a
caustic scrubber (NaOH solution) before reaching the hood exhaust.

Operational Workflow: Safe Handling Protocol

This workflow integrates safety checks into the experimental process to ensure a self-validating
safety system.

Diagram 2: Safe Handling & Quenching Workflow
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Caption: Operational workflow emphasizing closed-system transfers and controlled alkaline
guenching to neutralize the alkylating hazard.

Decontamination & Quenching

o Glassware: Rinse glassware with a dilute solution of ammonia or sodium hydroxide (10%) in
methanol. This promotes hydrolysis of the ester to the less volatile salt form (sodium
chloroacetate).

» Surface Decontamination: Wipe surfaces with a soap/water solution (to emulsify the lipophilic
ester) followed by a water rinse.

Emergency Response Protocols
Spill Response

o Evacuate: Clear the immediate area. The lachrymatory effect will likely force evacuation
naturally.

o PPE Up: Don Butyl rubber gloves and a full-face respirator with Organic Vapor/Acid Gas
cartridges (or SCBA for large spills).

o Contain: Do NOT use water. Water may spread the immiscible liquid and hydrolysis is too
slow to be an effective neutralizer during a spill.

o Absorb: Use vermiculite, dry sand, or commercial non-combustible absorbent pads.

» Disposal: Collect in a sealed container labeled "Hazardous Waste: Chlorinated Esters."

First Aid

o Skin Contact: Immediate washing is critical.

o Protocol: Wash with soap and water for at least 15 minutes.[1] Water alone is insufficient
due to the ester's lipophilicity.

o Medical: Monitor for systemic toxicity (nausea, metabolic acidosis) even if the skin burn
seems minor.
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o Eye Contact: Flush with water for 15 minutes.[1] Seek immediate ophthalmological support.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained
personnel only). Pulmonary edema may be delayed.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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toxicology-of-chlorinated-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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